8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine

• IUPAC Name: 8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C7H5BrClN3/c1-4-3-12-7(10-4)5(8)2-6(9)11-12/h2-3H,1H3
• InChI Key: GHPOTUPEYXAOSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C(=CC(=N2)Cl)Br
• Molecular Formula: C7H5BrClN3
• Molecular Weight: 246.49 g/mol
• CAS RN: 1298031-94-3

Description

8-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine, also known as BCMIP, is a heterocyclic compound that is part of the imidazopyridine family of compounds. It is a colorless solid that is insoluble in water and has a molecular weight of 290.82 g/mol. BCMIP has a number of applications in scientific research, including synthesis, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research demonstrates the synthesis of new imidazo[1,2-a]pyridines festooned with pyridine, thiazole, or pyrazole moieties, starting from 3-acetyl-6,8-dichloro-2-methylimidazo[1,2-a] pyridine. The derivatives exhibited significant antibacterial activities against model bacteria, highlighting their potential in developing new antibacterial agents (Althagafi & Abdel‐Latif, 2021).

Antiviral Applications

Another study focuses on the synthesis of novel 3-aralkylthiomethylimidazo[1,2-b]pyridazine derivatives, which were evaluated for their antiviral activities. Notably, certain compounds were identified as potent inhibitors of human cytomegalovirus and varicella-zoster virus replication in vitro, suggesting their utility in antiviral drug development (Galtier et al., 2003).

Chemical Synthesis Techniques

The versatility of 8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine is also evident in its role in chemical synthesis methods. For example, a study reported the "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes to synthesize methylimidazo[1,2-a]pyridines, showcasing innovative, solvent-free approaches in organic synthesis (Mohan, Rao, & Adimurthy, 2013).

Crystal Structure and Theoretical Studies

In addition, pyridazine derivatives have been synthesized and characterized through crystal structure analysis, DFT calculations, and Hirshfeld surface analysis. These compounds demonstrated potential anti-tumor and anti-inflammatory activities, underscoring the relevance of such derivatives in medicinal chemistry (Sallam et al., 2021).